Cas no 4002-81-7 (4,5-Dibromo-2-methylimidazole)
4,5-Dibromo-2-methylimidazole structure
Product Name:4,5-Dibromo-2-methylimidazole
CAS No:4002-81-7
MF:C4H4Br2N2
MW:239.895958900452
MDL:MFCD00649915
CID:44659
PubChem ID:2773364
Update Time:2025-04-18
4,5-Dibromo-2-methylimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-2-methylimidazole
- 4,5-dibromo-2-methyl-1H-imidazole
- VS-08992
- DBFMQNPRKMLHLK-UHFFFAOYSA-N
- FT-0646186
- 4,5-bis(bromanyl)-2-methyl-1H-imidazole
- CS-0112306
- AKOS000447056
- F71325
- AB06612
- 4,5-Dibromo-2-methylimidazol
- AC-27293
- EN300-196841
- SCHEMBL888981
- DTXSID20378410
- A824859
- MFCD00649915
- 4002-81-7
- STL226883
- BBL028841
-
- MDL： MFCD00649915
- Inchi： 1S/C4H4Br2N2/c1-2-7-3(5)4(6)8-2/h1H3,(H,7,8)
- InChI Key： DBFMQNPRKMLHLK-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C)N1)Br
Computed Properties
- Exact Mass: 237.87400
- Monoisotopic Mass: 237.874
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Color/Form: crystal
- Density: 1.2±0.1 g/cm3
- Melting Point: 228-234°C
- Boiling Point: 335.6±35.0 °C at 760 mmHg
- Flash Point: 156.8±25.9 °C
- Refractive Index: 1.629
- PSA: 28.68000
- LogP: 2.24310
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,5-Dibromo-2-methylimidazole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-Dibromo-2-methylimidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dibromo-2-methylimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 227885-1g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95% | 1g |
￡37.00 | 2022-02-28 | |
| Fluorochem | 227885-5g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95% | 5g |
￡85.00 | 2022-02-28 | |
| Fluorochem | 227885-25g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95% | 25g |
￡289.00 | 2022-02-28 | |
| Fluorochem | 227885-100g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95% | 100g |
￡869.00 | 2022-02-28 | |
| Apollo Scientific | OR10437-5g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 5g |
£52.00 | 2025-02-19 | ||
| Apollo Scientific | OR10437-10g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 10g |
£78.00 | 2025-02-19 | ||
| Apollo Scientific | OR10437-25g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 25g |
£156.00 | 2025-02-19 | ||
| Chemenu | CM187458-10g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95+% | 10g |
$180 | 2021-08-05 | |
| Chemenu | CM187458-25g |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 95+% | 25g |
$320 | 2021-08-05 | |
| TRC | D425895-100mg |
4,5-Dibromo-2-methylimidazole |
4002-81-7 | 100mg |
$64.00 | 2023-05-18 |
4,5-Dibromo-2-methylimidazole Related Literature
-
M. Loubidi,C. Pillard,A. El Hakmaoui,P. Bernard,M. Akssira,G. Guillaumet RSC Adv. 2016 6 7229
-
2. Azoles. Part II. Synthesis of imidazole-2(and -5)-carbaldehydes and derivatives of imidazo[1,2-b]isoquinoline; transmetallation of imidazol-5-yllithium compoundsBrian Iddon,Anders K. Petersen,Jan Becher,Nils J. Christensen J. Chem. Soc. Perkin Trans. 1 1995 1475
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